Cas no 2126161-98-4 (methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 2126161-98-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4639153
• Update Time: 2025-06-08

methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C13H13NO2/c1-16-13(15)12-4-2-3-10-7-9(8-14)5-6-11(10)12/h5-7,12H,2-4H2,1H3
• InChI Key： DXFXQDFDHSETGC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2=C(C=C(C#N)C=C2)CCC1

Additional information on methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate

Introduction to Methyl 6-Cyano-1,2,3,4-Tetrahydronaphthalene-1-Carboxylate (CAS No: 2126161-98-4)

Methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No: 2126161-98-4) is a significant compound in the field of organic chemistry, particularly in the synthesis of complex heterocyclic structures. This compound is widely recognized for its versatility and potential applications in various industries, including pharmaceuticals and materials science. The structure of this compound is characterized by a tetrahydronaphthalene ring system with a cyano group at the 6-position and a methyl ester at the 1-position.

The synthesis of methyl 6-cyano-1,2,3,4-tetrahydronaphthalene-1-carboxylate involves several key steps that highlight its importance in organic synthesis. The starting material is typically a substituted naphthalene derivative, which undergoes a series of reactions to introduce the cyano and ester groups. These reactions often include nucleophilic substitutions and reductions to achieve the desired structure. The compound's stability and reactivity make it an ideal intermediate for further functionalization.

Recent studies have shown that methyl 6-cyano-tetrahydronaphthalene-carboxylate exhibits unique electronic properties due to the conjugation between the cyano group and the aromatic ring system. This property has led to its exploration in applications such as organic electronics and optoelectronic devices. Researchers have demonstrated that this compound can be used as a building block for constructing advanced materials with tailored electronic characteristics.

In the pharmaceutical industry, methyl 6-cyano-tetrahydronaphthalene-carboxylate has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it a promising candidate for targeted drug delivery systems. Additionally, its biocompatibility has been tested in preclinical studies, showing minimal toxicity under controlled conditions.

The application of methyl 6-cyano-tetrahydronaphthalene-carboxylate in materials science is another area of active research. By incorporating this compound into polymer matrices, scientists have developed novel materials with enhanced mechanical and thermal properties. These materials are being considered for use in high-performance applications such as aerospace components and advanced composites.

From an environmental perspective, methyl 6-cyano-tetrahydronaphthalene-carboxylate has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo microbial degradation without releasing harmful byproducts into the environment.

In conclusion, methyl 6-cyano-tetrahydronaphthalene-carboxylate (CAS No: 2126161-98-4) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block for advanced materials and pharmaceuticals. As research continues to uncover new properties and applications of this compound, its role in modern chemistry is expected to grow significantly.